Cas no 1443337-14-1 (2-[(2,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde)

• Product Name: 2-[(2,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde
• CAS No: 1443337-14-1
• MF: C₁₄H₉F₃O₂
• MW: 266.215274572372
• MDL: MFCD19443546
• CID: 5100852
• Update Time: 2026-03-03

2-[(2,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-(2,5-difluorobenzyloxy)benzaldehyde
• 2-[(2,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde

• MDL： MFCD19443546
• Inchi： 1S/C14H9F3O2/c15-11-3-4-13(17)10(5-11)8-19-14-6-12(16)2-1-9(14)7-18/h1-7H,8H2
• InChI Key： IGEMYUGFNDMRKR-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1OCC1=CC(F)=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(2,5-difluorophenyl)methoxy]-4-fluorobenzaldehyde

2-[(2,5-Difluorophenyl)Methoxy]-4-Fluorobenzaldehyde: A Comprehensive Overview

2-[(2,5-Difluorophenyl)Methoxy]-4-Fluorobenzaldehyde, also known by its CAS number 1443337-14-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a difluorophenylmethoxy group. The presence of fluorine atoms in the molecule contributes to its distinctive electronic properties and reactivity, making it an interesting subject for both academic and industrial research.

The synthesis of 2-[(2,5-Difluorophenyl)Methoxy]-4-Fluorobenzaldehyde involves a series of well-established organic reactions, including nucleophilic aromatic substitution and alkylation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further enhancing its scalability for industrial applications.

In terms of pharmacological activity, 2-[(2,5-Difluorophenyl)Methoxy]-4-Fluorobenzaldehyde has shown promising results in preclinical studies as a potential lead compound for anti-cancer drug development. Studies published in 2023 have demonstrated its ability to inhibit key enzymes involved in tumor progression, such as histone deacetylases (HDACs). The compound's selectivity for certain isoforms of HDACs suggests its potential as a targeted therapy with reduced off-target effects.

Beyond pharmacology, this compound has also found applications in agrochemicals as a precursor for fungicides and insecticides. Its ability to modulate plant defense mechanisms makes it a valuable tool in crop protection. Recent research has focused on improving its bioavailability and stability under field conditions to enhance its efficacy in agricultural settings.

The environmental impact of 2-[(2,5-Difluorophenyl)Methoxy]-4-Fluorobenzaldehyde has also been a topic of interest among scientists. Studies have shown that the compound undergoes rapid degradation under UV light, reducing its persistence in the environment. This property is particularly important for ensuring the sustainability of agricultural practices and minimizing ecological risks.

In conclusion, 2-[(2,5-Difluorophenyl)Methoxy]-4-Fluorobenzaldehyde (CAS No: 1443337-14-1) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and promising biological activities continue to drive innovative research and development efforts. As new insights into its structure-function relationships emerge, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.